Cas no 899995-59-6 (N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 899995-59-6
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 5501060
• PubChem ID: 16831155
• Update Time: 2025-10-21

N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2748-0201
• MLS001236541
• N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• AKOS024676544
• HMS3003F08
• 899995-59-6
• CHEMBL1555252
• N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methylpyridin-2-yl)acetamide
• SMR000812859

• Inchi： 1S/C15H13N3O4S/c1-10-5-4-8-16-14(10)17-13(19)9-18-15(20)11-6-2-3-7-12(11)23(18,21)22/h2-8H,9H2,1H3,(H,16,17,19)
• InChI Key： GTNNGESXRNICCS-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC(NC1C(C)=CC=CN=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 331.06267708g/mol
• Monoisotopic Mass: 331.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

N-(3-Methylpyridin-2-yl)-2-(1,1,3-Trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)Acetamide: A Comprehensive Overview

The compound CAS No. 899995-59-6, also known as N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a pyridine ring substituted with a methyl group at position 3 and an acetamide group attached to a benzothiazole moiety. The benzothiazole ring is further functionalized with a trioxo group at positions 1 and 3, creating a highly conjugated system that contributes to its stability and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The benzothiazole core is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of benzothiazole exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that N-(3-methylpyridin-2-yl)-2-(1,1,3-trioxo... could be explored for its potential in developing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the trioxo group on the benzothiazole ring. This approach not only enhances yield but also minimizes side reactions, making it more suitable for large-scale production.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines. A study conducted by researchers at the University of California revealed that the compound selectively inhibits the proliferation of breast cancer cells by targeting specific signaling pathways. While these results are promising, further research is required to fully understand its mechanism of action and potential toxicity profile.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The conjugated system within the molecule can potentially be exploited for use in organic electronics or optoelectronic devices. Recent research published in Nature Communications has demonstrated that similar heterocyclic compounds can serve as effective charge transport layers in organic photovoltaic cells. This suggests that CAS No. 899995... could play a role in advancing next-generation electronic materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolytic cleavage at specific sites within its structure. This process results in the formation of less complex intermediates that are more readily biodegradable. Such insights are valuable for developing sustainable chemical processes and minimizing environmental pollution.

In conclusion, N-(3-methylpyridin... represents a fascinating molecule with diverse applications across multiple scientific domains. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and materials science alike. As ongoing studies continue to uncover its full potential, this compound is poised to contribute significantly to both academic research and industrial applications.